Cas no 154844-41-4 (tert-butyl (E)-3-pyrimidin-5-ylprop-2-enoate)

• Product Name: tert-butyl (E)-3-pyrimidin-5-ylprop-2-enoate
• CAS No: 154844-41-4
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 1330843
• PubChem ID: 25137631
• Update Time: 2025-04-20

tert-butyl (E)-3-pyrimidin-5-ylprop-2-enoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (E)-3-pyrimidin-5-ylprop-2-enoate
• LogP
• 149520-03-6
• DB-085632
• SCHEMBL1368514
• DTXSID60648821
• 154844-41-4
• tert-Butyl (E)-3-(pyrimidin-5-yl)acrylate
• tert-Butyl (2E)-3-(pyrimidin-5-yl)prop-2-enoate

• Inchi： 1S/C11H14N2O2/c1-11(2,3)15-10(14)5-4-9-6-12-8-13-7-9/h4-8H,1-3H3/b5-4+
• InChI Key： HWEDVZJCCYKDBA-SNAWJCMRSA-N
• SMILES： O(C(/C=C/C1=CN=CN=C1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 206.10562
• Monoisotopic Mass: 206.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.1A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.106
• Boiling Point: 318°C at 760 mmHg
• Flash Point: 146.1°C
• Refractive Index: 1.541
• PSA: 52.08